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Compound of Interest

Compound Name: Ethyl cyanoglyoxylate-2-oxime

Cat. No.: B8817799

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl cyanoglyoxylate-2-oxime, also known as Oxyma, is a versatile reagent in medicinal
chemistry, primarily recognized for its role as a highly efficient and safe additive in peptide
synthesis.[1][2][3] It serves as a non-explosive alternative to traditional coupling reagents like
1-hydroxybenzotriazole (HOBt) and 1-hydroxy-7-azabenzotriazole (HOALt).[1][3] Beyond its
well-established application in amide bond formation, ethyl cyanoglyoxylate-2-oxime is a
valuable precursor for the synthesis of various heterocyclic compounds with potential
therapeutic activities. This document provides detailed application notes and experimental
protocols for its use in peptide synthesis and in the synthesis of bioactive pyridazinone
derivatives.

Physicochemical Properties
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Property Value Reference
CAS Number 3849-21-6 [2]
Molecular Formula CsHeN20s3 [2]
Molecular Weight 142.11 g/mol [2]
Appearance Light yellow crystals or chunks  [2]

Melting Point 130-132 °C [2][4]
Storage +2°C to +8°C [4]

Application 1: Peptide Coupling Additive

Ethyl cyanoglyoxylate-2-oxime is widely used to enhance the efficiency of carbodiimide-
mediated peptide bond formation, minimizing racemization and improving reaction rates.[1][2] It
is particularly valuable in both solution-phase and solid-phase peptide synthesis.

Mechanism of Action in Peptide Coupling

During peptide synthesis, carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-
(3-dimethylaminopropyl)carbodiimide (EDC) activate the carboxylic acid of an amino acid. This
activation can lead to side reactions and racemization. Ethyl cyanoglyoxylate-2-oxime acts
as a nucleophile that intercepts the activated carboxylic acid to form an oxime ester
intermediate. This intermediate is more stable and less prone to side reactions, and it readily
reacts with the amino group of the incoming amino acid to form the desired peptide bond with
high fidelity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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